Cas no 7461-86-1 (Benzoic acid,2-[(1-carboxyethyl)thio]-)

• Product Name: Benzoic acid,2-[(1-carboxyethyl)thio]-
• CAS No: 7461-86-1
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 579515
• PubChem ID: 346085
• Update Time: 2025-04-19

Benzoic acid,2-[(1-carboxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(1-carboxyethyl)thio]-
• 2-(1-carboxyethylsulfanyl)benzoic acid
• 2-(1-Carboxy-aethylmercapto)-benzoesaeure
• 2-(1-carboxy-ethylsulfanyl)-benzoic acid
• 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylbenzoic acid
• 2-(2'-carboxyphenylthio)propanoic acid
• 2-< (2-carboxyphenyl)thio> propanoic acid
• AC1L8475
• LS-36370
• NSC404117
• SCHEMBL10745516
• NSC-404117
• AKOS009075798
• 7461-86-1
• 2-[(1-Carboxyethyl)sulfanyl]benzoic acid
• DTXSID90323497

• Inchi： 1S/C10H10O4S/c1-6(9(11)12)15-8-5-3-2-4-7(8)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： YTONAIFUSYIRFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C(C(=O)O)C

Computed Properties

• Exact Mass: 226.03
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 419.5°Cat760mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.627
• PSA: 74.6
• LogP: 1.95000